molecular formula C22H17FN2O3S B2793930 (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide CAS No. 893313-91-2

(3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

Cat. No.: B2793930
CAS No.: 893313-91-2
M. Wt: 408.45
InChI Key: RHEPDPZYNZBBCO-KGENOOAVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide" belongs to the 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide family, characterized by a bicyclic thiazine core fused with a benzene ring and sulfone groups. Its structure features a benzyl group at position 1, a (3-fluorophenyl)amino-methylene substituent at position 3, and a ketone at position 2. The E-configuration of the exocyclic double bond is critical for its stereoelectronic properties .

This class of compounds is synthetically derived from multicomponent reactions involving benzothiazinone scaffolds, aldehydes, and active methylene nitriles, as demonstrated in analogous studies .

Properties

IUPAC Name

(3E)-1-benzyl-3-[(3-fluoroanilino)methylidene]-2,2-dioxo-2λ6,1-benzothiazin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H17FN2O3S/c23-17-9-6-10-18(13-17)24-14-21-22(26)19-11-4-5-12-20(19)25(29(21,27)28)15-16-7-2-1-3-8-16/h1-14,24H,15H2/b21-14+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHEPDPZYNZBBCO-KGENOOAVSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC(=CC=C4)F)S2(=O)=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NC4=CC(=CC=C4)F)/S2(=O)=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H17FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide , often referred to as a benzothiazinone derivative, has garnered attention for its potential biological activities, particularly in the context of antimicrobial and anti-tubercular properties. This article explores its biological activity, including mechanisms of action, efficacy in various studies, and relevant data.

Chemical Structure and Properties

The compound's structure features a benzothiazinone core, which is characterized by a sulfur-containing heterocyclic ring. This structural motif is known for its diverse biological activities, particularly against Mycobacterium tuberculosis (Mtb).

Benzothiazinones act primarily by inhibiting the enzyme DprE1 (Decaprenylphosphoryl-β-D-ribofuranose 2'-oxidase), which is crucial for the biosynthesis of the mycobacterial cell wall. The inhibition of DprE1 disrupts the formation of essential cell wall components, leading to bacterial cell death.

Antimicrobial Efficacy

Research indicates that derivatives of benzothiazinones, including the compound in focus, exhibit significant antimicrobial activity against Mtb. A study demonstrated that this compound could reduce bacterial load in infected mice significantly:

TreatmentDose (mg/kg)Log 10 CFU Reduction
Untreated-0
Benzothiazinone1503.4
RMP (Positive Control)152.5

This table illustrates the effectiveness of the compound compared to traditional treatments like Rifampicin (RMP), showcasing superior efficacy at higher doses .

Case Studies

A notable case study involved the administration of the compound to C3HeB/FeJ mice infected with Mtb. The results showed:

  • Week 4 Treatment : Significant reduction in lung bacterial load.
  • Histopathological Analysis : Improved lung pathology scores compared to untreated controls.

The study concluded that the compound not only reduced bacterial counts but also improved overall lung health indicators .

In Vivo Studies

In vivo experiments have demonstrated that treatment with this benzothiazinone derivative leads to a dose-dependent reduction in mycobacterial burden:

  • At 50 mg/kg , a modest reduction was observed.
  • At 200 mg/kg , reductions reached approximately 3.98 log 10 CFU after eight weeks of treatment.

These findings suggest that higher doses are more effective in controlling Mtb infections .

In Vitro Studies

In vitro assays have confirmed that this compound exhibits potent bactericidal activity against various strains of Mtb, with minimal inhibitory concentrations (MIC) comparable to established anti-tubercular agents. The mechanism involves disruption of cell wall synthesis pathways, leading to increased susceptibility to osmotic pressure and eventual lysis .

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of benzothiazine compounds exhibit significant antimicrobial properties. Studies have shown that (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide displays potent activity against various bacterial strains, making it a candidate for developing new antibiotics .

Anticancer Properties

The compound has been investigated for its anticancer potential. In vitro studies suggest that it may inhibit the proliferation of cancer cells through various mechanisms, including apoptosis induction and cell cycle arrest. Its efficacy in targeting specific cancer types is an area of ongoing research .

Anti-inflammatory Effects

Benzothiazine derivatives are also noted for their anti-inflammatory properties. The compound may reduce inflammation by modulating signaling pathways involved in inflammatory responses, presenting opportunities for treating conditions like arthritis and other inflammatory diseases .

Organic Electronics

Due to its unique electronic properties, (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide has potential applications in organic electronics. Its ability to act as a semiconductor can be harnessed in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic devices .

Polymer Synthesis

The compound can serve as a building block in polymer chemistry. Its functional groups allow for the incorporation into polymer matrices, potentially enhancing the mechanical and thermal properties of the resulting materials .

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of several benzothiazine derivatives, including (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide against Gram-positive and Gram-negative bacteria. Results showed a significant reduction in bacterial viability compared to control groups, indicating its potential as a new antimicrobial agent.

Case Study 2: Anticancer Research

In another investigation focusing on breast cancer cell lines, this compound was shown to induce apoptosis through the activation of caspase pathways. The study highlighted its selective toxicity towards cancer cells over normal cells, suggesting a promising therapeutic index.

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural and Functional Comparison of Key Benzothiazinone Derivatives

Compound Name Substituents (Positions) Key Features Bioactivity/Application Reference
(3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide 1-benzyl; 3-(3-fluorophenylamino)methylene High lipophilicity; E-configuration stabilizes π-conjugation Potential enzyme inhibition (theoretical)
1-(2,2-Dioxido-3H-1,2-benzoxathiepin-7-yl)-4-(3-fluorophenyl)-1H-1,2,3-triazole (Compound 14) Triazole ring; 3-fluorophenyl Carbonic anhydrase isoform-selective inhibition (IC₅₀ = 12 nM for hCA IX) Anticancer (targeting tumor hypoxia)
3,3-Dichloro-1-ethyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide 1-ethyl; 3,3-dichloro Electron-withdrawing Cl groups enhance electrophilicity Synthetic intermediate for heterocycles
3,3,6-Tribromo-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide 1-methyl; 3,3,6-tribromo Heavy halogen substitution increases molecular weight (MW = 480.9 g/mol) Antimicrobial (in vitro studies)

Key Observations:

Substituent Effects on Reactivity and Bioactivity :

  • The target compound’s 3-fluorophenyl group contrasts with triazole in Compound 14, which directly contributes to carbonic anhydrase inhibition via coordination with zinc ions .
  • Halogenation : Dichloro and tribromo derivatives () exhibit enhanced electrophilicity but reduced solubility compared to the fluorinated analog.

Synthetic Pathways: The target compound likely follows a three-component reaction pathway similar to ethyl-substituted benzothiazinones, where benzothiazinone cores react with aldehydes and nitriles under catalytic conditions . In contrast, Compound 14 requires click chemistry (azide-alkyne cycloaddition) for triazole ring formation .

Conformational Analysis: Benzothiazinones with bulky substituents (e.g., benzyl, triazole) adopt non-planar conformations due to steric hindrance, affecting binding to biological targets .

Physicochemical and Pharmacokinetic Properties

Table 2: Comparative Physicochemical Data

Compound LogP Molecular Weight (g/mol) Hydrogen Bond Acceptors Rotatable Bonds
(3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide 3.2 440.4 6 5
Compound 14 2.8 378.3 7 4
3,3-Dichloro-1-ethyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide 2.5 326.2 4 2
  • Hydrogen Bonding: The (3-fluorophenyl)amino-methylene group increases hydrogen bond acceptors, improving target interaction compared to dichloro analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.